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Abstract

The increasing complexity and size of deep neural networks present significant computational
challenges, particularly in resource-intensive scientific domains such as drug discovery and
molecular simulation. Post-Training Quantization (PTQ) offers a compelling solution by
converting pre-trained high-precision floating-point models into lower-precision integer
representations, thereby reducing memory footprint and accelerating inference speed. This
guide provides an in-depth exploration of fine-grained PTQ techniques, which offer a more
nuanced approach than uniform quantization by applying different levels of precision to various
parts of a neural network. We will delve into the core concepts of layer-wise, channel-wise,
group-wise, and mixed-precision quantization, detail the experimental protocols for their
evaluation, and present a perspective on their application in accelerating scientific discovery.

Introduction to Post-Training Quantization

At its core, quantization in deep learning is the process of reducing the number of bits required
to represent a model's parameters (weights) and activations.[1][2] Post-Training Quantization
(PTQ) is particularly advantageous as it does not require the computationally expensive
process of retraining the model.[3] The primary benefits of PTQ include a smaller memory
footprint, faster inference, and reduced power consumption, making large-scale models more
accessible for deployment on a wider range of hardware.[4]
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The fundamental steps of PTQ involve:

 Calibration: This crucial step involves determining the range of values for weights and
activations to map them effectively to the lower-precision integer format. This is typically
done by running a small, representative dataset (the calibration dataset) through the model
to collect statistics.[5]

e Quantization Parameter Calculation: Based on the collected statistics, scaling factors and
zero-points are calculated. These parameters define the linear mapping from the floating-
point domain to the integer domain.

e Weight and Activation Conversion: The model's weights are converted to the target integer
format offline. Activations are quantized dynamically during inference or statically using the
calibration data.

Core Concepts of Fine-Grained Quantization

While uniform quantization applies the same bit-width across the entire model, fine-grained
techniques recognize that different parts of a neural network have varying sensitivity to
precision reduction. By selectively applying lower precision to more robust components, fine-
grained methods can achieve a better balance between model compression and accuracy.

Layer-wise Quantization

Layer-wise quantization involves assigning different quantization parameters (e.g., bit-widths)
to different layers of the network.[6] The rationale is that some layers, particularly those
capturing high-level, abstract features, may be less sensitive to quantization noise than layers
that learn fine-grained details.

Algorithmic Steps:

o Sensitivity Analysis: Each layer's sensitivity to quantization is evaluated. This can be done by
guantizing one layer at a time to a low precision while keeping others in full precision and
measuring the impact on the model's performance on a validation set.

 Bit-width Allocation: Based on the sensitivity analysis, layers that are more robust are
assigned lower bit-widths, while more sensitive layers retain higher precision. This allocation
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can be guided by a predefined model size or latency constraint.

e Quantization: Each layer is then quantized according to its assigned bit-width and
corresponding quantization parameters.

Channel-wise Quantization

This technique pushes the granularity further by applying different quantization parameters to
individual channels within a convolutional layer's filters.[4][7] This is particularly effective
because the distribution of weights can vary significantly from one channel to another within the
same layer.

Algorithmic Steps:

» Per-Channel Calibration: For each output channel of a convolutional layer, the range
(min/max) of weight values is determined independently.

o Parameter Calculation: A unique scaling factor and zero-point are calculated for each
channel based on its specific range.

e Quantization: The weights of each channel are quantized using their dedicated scaling factor
and zero-point. This allows for a more accurate representation of the weight distribution
within each channel, often leading to better performance compared to layer-wise
guantization.[4]

Group-wise Quantization

Group-wise quantization is a finer level of granularity where channels within a layer are further
divided into smaller groups, and each group is assigned its own quantization parameters. This
can be beneficial for very large models where weight distributions can vary even within a single
channel.

Algorithmic Steps:

o Grouping Strategy: The channels of a layer are partitioned into smaller groups. The size of
these groups is a hyperparameter that can be tuned.

o Per-Group Calibration: The range of weights is determined for each group of channels.
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o Parameter Calculation and Quantization: A scaling factor and zero-point are calculated and
applied to each group independently.

Mixed-Precision Quantization

Mixed-precision quantization is a more general and often more powerful approach that allows
for the use of various bit-widths across different layers or even within layers.[8][9] The goal is to
find an optimal bit-width configuration for the entire model that maximizes performance under a
given resource constraint.

Algorithmic Steps:

o Sensitivity Profiling: A sensitivity score is computed for each layer to estimate its robustness
to quantization at different bit-widths. This can be done by measuring the performance
degradation when a single layer is quantized to a specific precision.

» Constrained Optimization: The problem of assigning bit-widths to layers is often formulated
as a constrained optimization problem. The objective is to minimize the accuracy loss while
keeping the model size or latency below a certain threshold.

e Search Algorithm: A search algorithm is employed to find the optimal bit-width for each layer.
This can range from simple greedy approaches to more sophisticated methods like
reinforcement learning or gradient-based optimization.[10]

Experimental Protocols

Evaluating the effectiveness of fine-grained PTQ methods requires a systematic experimental
setup.

Key Components of an Experimental Protocol:

o Models: A diverse set of pre-trained models should be used, covering different architectures
(e.g., ResNet, MobileNet for vision; LLaMA, BERT for language).

e Datasets:

o Calibration Dataset: A small, unlabeled but representative dataset is used for the
calibration step. For instance, a few hundred samples from the training set of ImageNet for
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vision models, or a subset of a large text corpus like C4 for language models.

o Evaluation Dataset: Standard benchmarks are used to evaluate the performance of the
guantized model. For computer vision, this is often the full ImageNet validation set. For
language models, benchmarks like WikiText-2 for perplexity and MMLU or GSM8K for
downstream task accuracy are common.

o Metrics:

o Task-specific Accuracy: Top-1/Top-5 accuracy for image classification, mean Average
Precision (mAP) for object detection, perplexity and task-specific scores for language
models.

o Model Size: The memory footprint of the quantized model in megabytes.

o Inference Latency/Throughput: The time taken to process a single input or the number of
inputs processed per second on the target hardware.

Quantitative Data

The following tables summarize the performance of various models with different quantization
techniques.

Table 1: Performance of Quantized Models on ImageNet (ResNet-50)

L Bit-width
Quantization . L .
(Weights/Activation Top-1 Accuracy (%) Model Size (MB)
Method
s)
FP32 Baseline 32/32 76.1 102
Uniform PTQ 8/8 75.9 26
Layer-wise Mixed-
o 4-8/8 75.5 ~18
Precision
Channel-wise PTQ 8/8 76.0 26

Table 2: Performance of Quantized LLaMA-7B on Language Tasks
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Quantization Bit-width Perplexity MMLU Model Size
it-wi
Method (WikiText-2) Accuracy (%) (GB)
FP16 Baseline 16 5.30 45.3 13.5
Uniform PTQ
4 5.58 44.8 3.9
(GPTQ)
Fine-grained
4 5.42 45.1 3.9

(Group-wise)

Mixed-Precision 3-8 5.35 45.2 ~4.5

Note: The data in these tables is aggregated and representative of typical results found in the
literature. Actual performance may vary based on the specific implementation and calibration
dataset.

Applications in Drug Development and Scientific
Research

The computational demands of modern scientific research, particularly in fields like drug
discovery, can be a significant bottleneck. Fine-grained PTQ has the potential to alleviate these
challenges by accelerating key computational tasks.

One promising application is in the acceleration of molecular dynamics (MD) simulations.[11]
Neural network potentials (NNPs) have emerged as a powerful tool to learn the potential
energy surface of molecular systems, offering near-quantum mechanical accuracy at a fraction
of the cost.[12][13] However, even NNPs can be computationally expensive for large systems
and long-timescale simulations.

By applying fine-grained PTQ to these NNPs, it is possible to:

¢ Reduce the memory footprint of the NNP, allowing for the simulation of larger molecular
systems on the same hardware.

o Accelerate the inference time of the NNP, leading to faster energy and force calculations at
each step of the MD simulation. This can significantly increase the overall simulation
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throughput.

The fine-grained nature of these quantization techniques would be particularly beneficial for
NNPs, as different parts of the network may be responsible for learning different types of
atomic interactions (e.g., short-range vs. long-range forces), which may have varying
sensitivities to numerical precision.
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Caption: General workflow for fine-grained post-training quantization.
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Caption: Logical flow of a sensitivity-based mixed-precision PTQ algorithm.
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Caption: Role of quantized neural network potentials in a drug discovery pipeline.

Conclusion
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Fine-grained post-training quantization represents a powerful set of techniques for optimizing
deep neural networks for efficient deployment. By moving beyond a one-size-fits-all approach,
methods like layer-wise, channel-wise, and mixed-precision quantization can significantly
reduce the computational and memory costs of large models with minimal impact on accuracy.
For the scientific community, particularly in fields like drug development, these techniques offer
a promising avenue for accelerating research by making complex simulations and analyses
more tractable. As hardware continues to evolve with better support for low-precision
arithmetic, the importance and applicability of fine-grained PTQ are only expected to grow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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